N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine

• IUPAC Name: N-[(1-pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C13H10F3N7/c14-13(15,16)11-3-6-18-12(20-11)19-7-9-8-23(22-21-9)10-1-4-17-5-2-10/h1-6,8H,7H2,(H,18,19,20)
• InChI Key: BVWWRDOEUKBRQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1N2C=C(N=N2)CNC3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C13H10F3N7
• Molecular Weight: 321.26 g/mol

Description

N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine is a chemical compound that is widely used in scientific research. This compound has gained significant attention due to its unique properties, including its mechanism of action and its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine is not fully understood. However, it is believed that this compound acts as an inhibitor of various enzymes and receptors, including protein kinases and G protein-coupled receptors. This inhibition results in the modulation of various cellular signaling pathways, leading to the desired biological effects.
Biochemical and Physiological Effects:
N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and the replication of viruses. In addition, this compound has been shown to modulate various cellular signaling pathways, leading to the regulation of cellular processes such as apoptosis, cell cycle progression, and gene expression.

Advantages and Limitations for Lab Experiments

N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine has several advantages and limitations for lab experiments. One of the main advantages is its high potency and selectivity towards its target enzymes and receptors. This allows for the use of lower concentrations of the compound, reducing the risk of off-target effects. However, one of the main limitations is its low solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for the research on N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine. One of the main directions is the development of new drugs based on this compound for the treatment of various diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research. Finally, the synthesis and characterization of new derivatives of this compound can lead to the discovery of new and more potent compounds with improved properties.

Synthesis Methods

N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine can be synthesized by a variety of methods. One of the most common methods is the reaction of 4-(trifluoromethyl)pyrimidine-2-amine with 1-pyridin-4-yl-1H-1,2,3-triazole-4-carbaldehyde in the presence of a suitable catalyst. This reaction results in the formation of the desired compound with high yield and purity.

Scientific Research Applications

N-[(1-Pyridin-4-yltriazol-4-yl)methyl]-4-(trifluoromethyl)pyrimidin-2-amine has been used in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. This compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, neurological disorders, and infectious diseases. In addition, this compound has been used as a tool compound to study the mechanism of action of various enzymes and receptors.